Cas no 618405-42-8 (N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine)

• Product Name: N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• CAS No: 618405-42-8
• MF: C₂₂H₂₁N₃O
• MW: 343.421644926071
• CID: 5026041
• Update Time: 2025-08-01

N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine
• N-((2-methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl)pyridin-2-amine
• STL487618
• ST50072908
• Z56976842
• [(2-methoxyphenyl)(2-methylindol-3-yl)methyl]-2-pyridylamine
• N-[(2-methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]-N-(2-pyridinyl)amine
• N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine

• Inchi： 1S/C22H21N3O/c1-15-21(16-9-3-5-11-18(16)24-15)22(25-20-13-7-8-14-23-20)17-10-4-6-12-19(17)26-2/h3-14,22,24H,1-2H3,(H,23,25)
• InChI Key： WLSLEHXCYQODQL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1=C(C)NC2C=CC=CC1=2)NC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 445
• XLogP3: 4.9
• Topological Polar Surface Area: 49.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine

N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine: A Comprehensive Overview

N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine is a complex organic compound with the CAS registry number 618405-42-8. This compound belongs to the class of heterocyclic amines, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and catalysis. The structure of this compound is characterized by the presence of a pyridine ring, an indole moiety, and a methoxyphenyl group, all connected through a methylene bridge. This unique combination of functional groups makes it a versatile molecule with potential applications in drug discovery and material synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine in the development of new pharmaceutical agents. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. Similarly, the indole moiety, which consists of a fused benzene and pyrrole ring, is renowned for its biological activity and ability to mimic natural substrates in enzymatic reactions.

The methoxyphenyl group attached to the molecule introduces additional electronic and steric effects, which can modulate the compound's reactivity and bioavailability. This group also enhances the molecule's solubility in organic solvents, making it easier to handle during synthesis and purification processes. Recent research has focused on optimizing the synthesis of such compounds to improve their yield and purity while minimizing environmental impact.

In terms of synthetic routes, N-[(2-Methoxyphenyl)(2-methyl-1H-indol-3-yl)methyl]pyridin-2-amine can be synthesized through various methods, including nucleophilic aromatic substitution, coupling reactions, and multi-component reactions. These methods have been refined over the years to ensure high efficiency and selectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has become a popular approach for constructing complex molecules like this one due to their ability to form strong carbon-nitrogen bonds under mild conditions.

The biological activity of N-[ (((((((((((((N-( ( ( ( ( ( ( ( ( ( ( ( ( (N-(